Cas no 99979-67-6 (1H-Imidazol-5-amine,1-ethyl-)

• Product Name: 1H-Imidazol-5-amine,1-ethyl-
• CAS No: 99979-67-6
• MF: C₅H₉N₃
• MW: 111.145060300827
• MDL: MFCD19205887
• CID: 797458
• PubChem ID: 55281833
• Update Time: 2025-06-13

1H-Imidazol-5-amine,1-ethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazol-5-amine,1-ethyl-
• 1-Ethyl-1H-imidazol-5-amine
• Imidazole, 5-amino-1-ethyl- (6CI)
• 3-ethylimidazol-4-amine
• 99979-67-6
• AKOS006341183
• SCHEMBL1396049
• FRGOABOETDHPKC-UHFFFAOYSA-N
• CS-0457863
• MFCD19205887
• DB-312127

• MDL： MFCD19205887
• Inchi： 1S/C5H9N3/c1-2-8-4-7-3-5(8)6/h3-4H,2,6H2,1H3
• InChI Key： FRGOABOETDHPKC-UHFFFAOYSA-N
• SMILES： N1(C=NC=C1N)CC

Computed Properties

• Exact Mass: 111.08
• Monoisotopic Mass: 111.08
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 74.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.8A^2
• XLogP3: 0

Experimental Properties

• Color/Form: NA
• Density: 1.2±0.1 g/cm3
• Boiling Point: 314.6±15.0 °C at 760 mmHg
• Flash Point: 179.3±25.1 °C

1H-Imidazol-5-amine,1-ethyl- Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Additional information on 1H-Imidazol-5-amine,1-ethyl-

Professional Introduction to 1H-Imidazol-5-amine,1-ethyl- (CAS No. 99979-67-6)

The compound 1H-Imidazol-5-amine,1-ethyl- (CAS No. 99979-67-6) represents a significant advancement in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic amine derivative has garnered considerable attention due to its unique structural properties and promising biological activities. The imidazole core, a nitrogen-containing aromatic ring system, is a cornerstone in drug design, widely recognized for its role in modulating various biological pathways. The introduction of an ethyl group at the 1-position and an amine substituent at the 5-position further enhances its pharmacological potential, making it a valuable scaffold for the development of novel therapeutic agents.

Recent studies have highlighted the versatility of 1H-Imidazol-5-amine,1-ethyl- in addressing multifaceted therapeutic challenges. Its structural motif is particularly relevant in the context of immunomodulation and anti-inflammatory treatments. Researchers have observed that this compound exhibits inhibitory effects on certain enzymes and receptors involved in the inflammatory cascade, suggesting its utility in conditions characterized by excessive immune responses. The amine functionality at the 5-position is crucial for its interaction with biological targets, enabling precise modulation of cellular signaling pathways.

In addition to its immunomodulatory properties, 1H-Imidazol-5-amine,1-ethyl- has shown promise in preclinical models as a potential chemosensitizer. By enhancing the sensitivity of cancer cells to conventional chemotherapeutic agents, this compound could pave the way for more effective treatment strategies against drug-resistant malignancies. The ethyl group at the 1-position contributes to its solubility and bioavailability, which are critical factors in drug formulation and delivery. These attributes make it an attractive candidate for further investigation in oncology research.

The synthesis of 1H-Imidazol-5-amine,1-ethyl- involves sophisticated organic transformations that highlight the ingenuity of modern synthetic chemistry. The process typically begins with the functionalization of an imidazole precursor, followed by selective substitution at the desired positions. Advanced catalytic methods have been employed to achieve high yields and purity, ensuring that the final product meets stringent pharmaceutical standards. The scalability of this synthesis is another critical factor, as it determines the feasibility of large-scale production for clinical applications.

From a medicinal chemistry perspective, the structural diversity offered by 1H-Imidazol-5-amine,1-ethyl- allows for extensive derivatization, enabling the exploration of novel analogs with enhanced pharmacological profiles. Computational modeling and high-throughput screening techniques have been instrumental in identifying derivatives with improved binding affinity and selectivity. These approaches leverage cutting-edge technologies to accelerate drug discovery pipelines, bringing compounds like 1H-Imidazol-5-amine,1-ethyl-* closer to clinical reality.

The safety profile of 1H-Imidazol-* has been evaluated through rigorous toxicological studies conducted both in vitro and in vivo. Preliminary findings indicate that it exhibits moderate toxicity at high doses but remains well-tolerated at therapeutic concentrations. This balance between efficacy and safety is essential for any candidate drug entering clinical trials. Further investigations are underway to elucidate its long-term effects and potential side effects, ensuring that it meets regulatory requirements before being considered for human use.

The role of imidazole derivatives in modern medicine cannot be overstated. Their broad spectrum of biological activities makes them indispensable tools for researchers developing new treatments across various disease domains. The case of 1H-imidazol-* exemplifies how structural modifications can unlock novel therapeutic potentials from existing scaffolds. As our understanding of biological systems continues to evolve, compounds like this will play an increasingly pivotal role in addressing complex medical challenges.

Future directions in research may explore the combination of 1H-imidazol-* with other therapeutic agents to achieve synergistic effects. Such combinatorial approaches are particularly relevant in oncology and immunotherapy, where multiple targets may need to be modulated simultaneously for optimal outcomes. Additionally, advancements in nanotechnology could enhance its delivery systems, improving bioavailability and targeted action.

In conclusion, 1H-imidazol-* (CAS No. 99979–67–6) stands as a testament to the ingenuity of medicinal chemistry and its potential to transform healthcare outcomes. Its unique structural features combined with promising biological activities position it as a cornerstone compound for future therapeutics. As research progresses, this molecule will continue to inspire innovation across multiple disciplines within pharmaceutical science.